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(Methylsulfonylamino)benzylamine

hydrochloride

Cat. No.: B166547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 4-
(Methylsulfonylamino)benzylamine hydrochloride (CAS No. 128263-66-1), a versatile

building block in medicinal chemistry. This document delves into its chemical and physical

properties, synthesis, spectral characterization, and potential applications in drug discovery,

offering a foundational resource for researchers in the field.

Core Chemical and Physical Properties
4-(Methylsulfonylamino)benzylamine hydrochloride, with the IUPAC name N-[4-

(aminomethyl)phenyl]methanesulfonamide;hydrochloride, is a solid compound at room

temperature.[1] Its fundamental properties are summarized in the table below.
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Property Value Reference

CAS Number 128263-66-1 [1]

Molecular Formula C₈H₁₃ClN₂O₂S [1]

Molecular Weight 236.71 g/mol [1]

Appearance Solid [1]

Melting Point >275°C [1][2]

Purity ≥98.0% [1]

Synthesis and Purification
While a specific, detailed synthesis protocol for 4-(Methylsulfonylamino)benzylamine
hydrochloride is not readily available in the public domain, a plausible synthetic route can be

devised based on established methods for the synthesis of related sulfonamides. The synthesis

of the closely related N-phenylmethanesulfonamide provides a strong foundational

methodology.[3]

The proposed synthesis would likely involve a two-step process:

Sulfonamidation: Reaction of a protected 4-aminobenzylamine derivative with

methanesulfonyl chloride in the presence of a base to form the sulfonamide bond.

Deprotection and Salt Formation: Removal of the protecting group from the benzylamine

nitrogen, followed by treatment with hydrochloric acid to yield the final hydrochloride salt.

A generalized workflow for the synthesis of a sulfonamide is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://fluorochem.co.uk/product/F023521/
https://fluorochem.co.uk/product/F023521/
https://fluorochem.co.uk/product/F023521/
https://fluorochem.co.uk/product/F023521/
https://fluorochem.co.uk/product/F023521/
https://www.matrixscientific.com/product/buy-4-methylsulfonylaminobenzylamine-hydrochloride-12580
https://fluorochem.co.uk/product/F023521/
https://www.benchchem.com/product/b166547?utm_src=pdf-body
https://www.benchchem.com/product/b166547?utm_src=pdf-body
https://www.smolecule.com/products/s14046552
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generalized Sulfonamide Synthesis

Starting Amine

N-Substituted Methanesulfonamide

Sulfonamidation

Methanesulfonyl Chloride

Base (e.g., Pyridine, Triethylamine)

Methanesulfonamide Hydrochloride
Salt Formation

Hydrochloric Acid

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of a methanesulfonamide hydrochloride.

Experimental Protocol: Synthesis of N-Phenylmethanesulfonamide (A Related Precursor)[3]

This protocol describes the synthesis of a key precursor and illustrates the fundamental

sulfonamidation reaction.

Materials:

Aniline

Methanesulfonyl Chloride

Pyridine

Dichloromethane (DCM)

2 M Sodium Hydroxide (NaOH)

Hydrochloric Acid (concentrated)

Procedure:
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In a suitable reaction vessel, dissolve 250 g (2.68 mol) of aniline and 233.2 g (2.95 mol) of

pyridine in 1.25 L of dichloromethane.

Cool the solution to 0°C using an ice bath.

Slowly add 319.6 g (2.79 mol) of methanesulfonyl chloride dropwise to the cooled solution,

maintaining the temperature at 0°C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 3 hours.

Extract the mixture with 2N aqueous sodium hydroxide.

Combine the aqueous extracts and wash with dichloromethane to remove any remaining

organic impurities.

Cool the aqueous layer to approximately 0°C and acidify with concentrated hydrochloric acid

to a pH of approximately 1.

Collect the resulting precipitate by vacuum filtration, wash the solid with cold water, and dry

to obtain N-phenylmethanesulfonamide.

Purification:

The crude product can be purified by recrystallization from a suitable solvent, such as ethanol.

If colored impurities are present, the hot solution can be treated with activated charcoal before

filtration.

Spectral Characterization
The structural confirmation of 4-(Methylsulfonylamino)benzylamine hydrochloride relies on

various spectroscopic techniques. While the raw spectral data is not publicly available, a

commercial supplier, Chemcd, lists the availability of IR, ¹³C NMR, Mass Spectrometry, and ¹H

NMR data for this compound.[4]

Expected Spectral Features:
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¹H NMR: Signals corresponding to the methyl protons of the sulfonyl group, the methylene

protons of the benzylamine moiety, the aromatic protons, and the amine protons.

¹³C NMR: Resonances for the methyl carbon, the methylene carbon, and the aromatic

carbons.

IR Spectroscopy: Characteristic absorption bands for N-H stretching (amine and

sulfonamide), S=O stretching (sulfonamide), and aromatic C-H and C=C stretching.

Mass Spectrometry: A molecular ion peak corresponding to the free base and characteristic

fragmentation patterns.

Solubility
As a hydrochloride salt, 4-(Methylsulfonylamino)benzylamine hydrochloride is expected to

exhibit good solubility in polar protic solvents such as water, methanol, and ethanol. Its

solubility in aprotic organic solvents is likely to be lower. For many amine hydrochlorides,

solubility is significantly influenced by the polarity of the solvent and the temperature.[5]

Applications in Research and Drug Development
While specific biological activity data for 4-(Methylsulfonylamino)benzylamine
hydrochloride is limited in the public domain, the methanesulfonamide moiety is a well-

established pharmacophore in medicinal chemistry.[6] Derivatives of methanesulfonamide have

been investigated for a wide range of therapeutic applications, including as anticancer and anti-

inflammatory agents.[7]

The presence of both a primary amine and a sulfonamide group makes 4-
(Methylsulfonylamino)benzylamine hydrochloride a valuable and versatile building block for

the synthesis of more complex molecules in drug discovery programs. The primary amine can

be readily functionalized, allowing for the introduction of various substituents to explore

structure-activity relationships.

The structural similarity to compounds like Sotalol, a beta-blocker and antiarrhythmic agent

containing a methanesulfonamide group, suggests that derivatives of 4-
(Methylsulfonylamino)benzylamine hydrochloride could be explored for cardiovascular

indications.[8]
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Safety and Handling
4-(Methylsulfonylamino)benzylamine hydrochloride is classified as an irritant.[1] It is

reported to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

Recommended Precautionary Measures:[1]

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Use only outdoors or in a well-ventilated area.

Wear protective gloves, protective clothing, and eye/face protection.

First Aid Measures:[1]

If Swallowed: Call a doctor if you feel unwell. Rinse mouth. Do NOT induce vomiting.

If on Skin: Wash with plenty of water and soap.

If Inhaled: Remove person to fresh air and keep comfortable for breathing.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

Conclusion
4-(Methylsulfonylamino)benzylamine hydrochloride is a chemical compound with

significant potential as a building block in medicinal chemistry and drug discovery. Its well-

defined chemical and physical properties, combined with the known biological relevance of the

methanesulfonamide scaffold, make it an attractive starting point for the synthesis of novel

therapeutic agents. Further research into its specific biological activities and the development

of optimized synthetic protocols will undoubtedly expand its utility for researchers and scientists

in the pharmaceutical industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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